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Compound of Interest

Compound Name:
(3-Bromo-5-

(trifluoromethyl)phenyl)methanol

Cat. No.: B576189 Get Quote

Essential Safety and Handling Guide for (3-
Bromo-5-(trifluoromethyl)phenyl)methanol
This guide provides immediate, essential safety and logistical information for handling (3-
Bromo-5-(trifluoromethyl)phenyl)methanol (CAS No: 172023-97-1). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe handling, storage, and disposal of this compound.

Hazard Identification and Classification
(3-Bromo-5-(trifluoromethyl)phenyl)methanol is classified as a hazardous substance. It is

crucial to understand its primary hazards before handling.

Hazard Classification GHS Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1][2]
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Signal Word: Warning

Hazard Pictogram:

GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (3-Bromo-5-
(trifluoromethyl)phenyl)methanol to minimize exposure and ensure personal safety.

PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Glasses with

Side Shields
ANSI Z87.1 certified

Protects against

splashes and airborne

particles.[3]

Chemical Goggles

Recommended when

there is a significant

risk of splashing.

Provides a complete

seal around the eyes.

[3]

Face Shield

To be worn in

conjunction with

safety glasses or

goggles.

Protects the entire

face from splashes.[1]

Skin Protection Laboratory Coat
Long-sleeved, fully

buttoned.

Protects skin and

personal clothing from

contamination.[3]

Gloves Nitrile rubber gloves.

Provides good

resistance against a

variety of organic

solvents and is the lab

standard.[4]

Respiratory Protection Chemical Fume Hood
Required for all

handling procedures.

Ensures adequate

ventilation and

prevents inhalation of

vapors or dust.[5]
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Operational Protocol: Handling and Storage
Adherence to the following step-by-step operational protocol is essential for the safe handling

and storage of (3-Bromo-5-(trifluoromethyl)phenyl)methanol.

Experimental Workflow:
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Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Lab Coat, Gloves, Safety Glasses)

2. Verify Fume Hood
Functionality

3. Assemble Materials
in Fume Hood

4. Weigh Compound

5. Transfer to Reaction Vessel

6. Perform Experiment

7. Decontaminate Glassware

8. Segregate Halogenated
Organic Waste

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Handling Workflow for (3-Bromo-5-(trifluoromethyl)phenyl)methanol
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Methodology:

Preparation:

Always work in a well-ventilated area, specifically within a certified chemical fume hood.[5]

Before starting, ensure all necessary PPE is worn correctly.[5]

Have a spill kit readily available.

Handling:

Avoid direct contact with the skin and eyes.[1]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2]

When not in use, keep the container tightly closed and store in a cool, dry, well-ventilated

place.[2][6]

Do not eat, drink, or smoke in the handling area.[2]

In Case of Exposure:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

If on Skin: Wash off immediately with soap and plenty of water. Remove contaminated

clothing.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

[2]

Disposal Plan
Proper disposal of (3-Bromo-5-(trifluoromethyl)phenyl)methanol and its containers is critical

to prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation and Disposal Workflow:

Waste Generation

Segregation

Disposal

1. Unused Compound &
Contaminated Materials

2. Classify as Halogenated
Organic Waste

3. Place in a Labeled,
Sealed Container

4. Store in Designated
Hazardous Waste Area

5. Arrange for Pickup by
Certified Waste Disposal Service

Click to download full resolution via product page

Disposal Workflow for Halogenated Organic Waste

Methodology:

Classification: (3-Bromo-5-(trifluoromethyl)phenyl)methanol is classified as a

halogenated organic waste.[5] It must not be mixed with non-halogenated waste streams.[5]

Containerization:
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Collect waste in a designated, properly labeled, and sealed container.[6]

The container should be compatible with the chemical waste.

Storage and Disposal:

Store the waste container in a designated hazardous waste storage area.

Dispose of the contents and container in accordance with local, state, and federal

regulations through an authorized hazardous waste collection service.[6]

Do not allow the product to enter drains or waterways.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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